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Compound of Interest

Compound Name: 1-Bromo-3-nitrobenzene

Cat. No.: B119269

An In-depth Technical Guide to 1-Bromo-3-
nitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-bromo-3-nitrobenzene, a key
chemical intermediate in various fields of organic synthesis. This document outlines its
chemical identity, physical and chemical properties, detailed experimental protocols for its
synthesis, and its applications, particularly in the development of pharmaceuticals and other
advanced materials.

Chemical Identity and Properties

1-bromo-3-nitrobenzene, also known as m-bromonitrobenzene, is an aromatic compound with
the molecular formula CeHaBrNO2.[1][2][3][4] Its unique structure, featuring both a bromine
atom and a nitro group on the benzene ring, makes it a versatile reagent in organic chemistry.
[4] The CAS Registry Number for this compound is 585-79-5.[1][5][6][7]

The physicochemical properties of 1-bromo-3-nitrobenzene are summarized in the table
below, providing essential data for laboratory and industrial applications.
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Property Value

CAS Number 585-79-5

Molecular Formula CeHaBrNO2[1][2][3][4]

Molecular Weight 202.01 g/mol [1][4]1[8]

Appearance White to light yellow crystalline powder[1][4][9]
Melting Point 51-56 °C[1][2]

Boiling Point 256 °CJ[3]

Insoluble in water; soluble in organic solvents

Solubility ]
like ethanol and ether.[1][7]

Density 1.704 g/mL][3]

Synthesis of 1-Bromo-3-nitrobenzene: Experimental
Protocols

The synthesis of 1-bromo-3-nitrobenzene is primarily achieved through the electrophilic
bromination of nitrobenzene. The nitro group is a meta-director, which selectively guides the
incoming bromine atom to the C3 position of the benzene ring. Several methods have been
reported, with variations in the brominating agent and reaction conditions.

Protocol 1: Bromination using Bromine and Iron Powder

This is a traditional and widely cited method for the synthesis of m-bromonitrobenzene.
Materials:

» Nitrobenzene (freshly distilled and dry)

e lron powder ("ferrum reductum®)

e Bromine (dry)

e Sodium bisulfite solution (saturated)
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Water

Ethanol (for recrystallization, if desired)

Equipment:

Three-necked, round-bottomed flask
Reflux condenser

Separatory funnel

Mechanical stirrer

Heating oil bath

Steam distillation apparatus

Procedure:

In a 3-liter three-necked, round-bottomed flask equipped with a mechanical stirrer, reflux
condenser, and a separatory funnel, place 270 g (2.2 moles) of freshly distilled, dry
nitrobenzene.

Heat the flask in an oil bath maintained at 135-145°C.
Add 8 g of iron powder to the stirred nitrobenzene.

From the separatory funnel, add 60 cc of dry bromine at a rate that prevents bromine vapors
from escaping through the condenser. This addition typically takes about one hour.

Continue stirring and heating the mixture for another hour.

Repeat the addition of 8 g of iron powder and 60 cc of bromine twice more, with one hour of
stirring and heating between each addition.

After the final addition, add a final 2 g of iron powder and continue heating for one more
hour.
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» Pour the dark reddish-brown reaction product into 1.5 liters of water containing 50 cc of a
saturated sodium bisulfite solution to remove any unreacted bromine.

o Perform steam distillation to separate the product. Collect the initial distillate separately to
remove any unchanged nitrobenzene. Approximately 12 liters of distillate may be needed to
collect all the product.

o The product will crystallize in the distillate as a yellow solid. Filter the solid with suction and
press it on the funnel to remove water.

e The crude product can be further purified by recrystallization from ethanol or by distillation
under reduced pressure.

Protocol 2: Bromination using 1,3-Dibromo-5,5-
dimethylhydantoin (DBDMH)

This method offers milder reaction conditions and can lead to a purer product with a higher
yield.

Materials:

Nitrobenzene

Concentrated sulfuric acid (98%)

1,3-Dibromo-5,5-dimethylhydantoin (DBDMH)

Methanol (for recrystallization)

Hot water

Equipment:

o Four-necked flask with a stirrer, condenser, and thermometer

Procedure:

¢ Into a 500 ml four-necked flask, add 100 g of 98% sulfuric acid.
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Control the temperature at 30-40°C and slowly add 123 g of nitrobenzene while stirring.
Maintain the temperature at 30-40°C and add a total of 143 g of DBDMH in batches.

Allow the reaction to proceed at this temperature. The reaction progress can be monitored by
gas chromatography to ensure the content of m-bromonitrobenzene reaches over 99%.

Once the reaction is complete, maintain the temperature at 50-60°C and remove the acidic
water layer.

Wash the remaining oil layer twice with hot water.

Recrystallize the product from methanol and allow it to air dry.

Applications in Organic Synthesis

1-bromo-3-nitrobenzene is a valuable intermediate in the synthesis of a wide range of organic
molecules.[4] Its utility stems from the presence of two reactive sites: the bromine atom, which
can participate in various cross-coupling reactions, and the nitro group, which can be reduced
to an amine. This dual reactivity allows for the sequential introduction of different functional
groups, making it a versatile building block for complex molecular architectures.[4]

Key applications include:

Pharmaceutical Synthesis: It serves as a precursor for the synthesis of various active
pharmaceutical ingredients (APIs). The bromo and nitro functionalities allow for the
construction of complex heterocyclic and biaryl structures commonly found in medicinal
chemistry.

Dye and Pigment Industry: The compound is used in the manufacturing of azo dyes and
other colorants.

Agrochemicals: It is an intermediate in the production of certain pesticides and herbicides.

Materials Science: Researchers utilize 1-bromo-3-nitrobenzene in the synthesis of specialty
polymers and advanced materials with specific electronic or optical properties.[4]
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The following diagram illustrates a general workflow for the utilization of 1-bromo-3-
nitrobenzene in a multi-step organic synthesis.

General Synthetic Workflow of 1-Bromo-3-nitrobenzene

1-Bromo-3-nitrobenzene

Aryl Halide Partner

Cross-Coupling Reaction

(e.g., Suzuki, Heck)

Reduction of Nitro Group

Biaryl or Substituted Alkene

Reduction of Nitro Group

Nitro Group Reduction

If Nitro Group is Reduced

3-Bromoaniline Derivative

Further Functionalization

(e.g., Amide Coupling, Diazotization)

Complex Target Molecule
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Caption: Synthetic pathways from 1-Bromo-3-nitrobenzene.

This in-depth guide provides essential technical information on 1-bromo-3-nitrobenzene for
professionals in research and development. The detailed protocols and application insights aim
to facilitate its effective use in the synthesis of novel and valuable compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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